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Compound of Interest

Compound Name: Ornidazole-d5

Cat. No.: B12408347 Get Quote

In-Depth Technical Guide: Safety and Handling
of Ornidazole-d5
This guide provides comprehensive safety data and handling precautions for Ornidazole-d5,

intended for researchers, scientists, and professionals in drug development. Ornidazole-d5 is

a deuterated analog of Ornidazole, an antimicrobial agent. It is primarily utilized as an internal

standard in analytical chemistry for the quantification of Ornidazole in biological matrices.

Section 1: Chemical and Physical Properties
Ornidazole-d5 shares similar chemical and physical properties with its non-deuterated

counterpart, Ornidazole. The primary difference lies in its molecular weight due to the presence

of five deuterium atoms.

Table 1: Physical and Chemical Properties of Ornidazole-d5 and Ornidazole
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Property Ornidazole-d5 Ornidazole Source

Molecular Formula C₇H₅D₅ClN₃O₃ C₇H₁₀ClN₃O₃ [1][2]

Molecular Weight 224.66 g/mol 224.65 g/mol [2][3]

CAS Number 2747915-64-4 16773-42-5 [1][4]

Appearance
White to light yellow

solid

White to light yellow

solid
[5]

Melting Point Not available 84 - 86 °C [5]

Solubility
Soluble in DMSO and

Methanol
Soluble in water [1][5]

Purity
≥99% deuterated

forms (d1-d5)
Not applicable [1]

Stability
Stable for at least 2

years

Stable under normal

conditions
[1][5]

Section 2: Safety and Hazard Information
The safety and hazard information for Ornidazole-d5 is largely extrapolated from the data

available for Ornidazole. Users should handle this compound with the same precautions as its

non-deuterated form.

Table 2: Toxicological Data for Ornidazole

Toxicity Metric Value Species Source

Acute Oral LD50 1780 mg/kg Rat [5][6]

Intraperitoneal LD50 1120 mg/kg Mouse [4]

Hazard Statements:

H302: Harmful if swallowed[4]

Precautionary Statements:
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P264: Wash hands and any exposed skin thoroughly after handling.[4][7]

P270: Do not eat, drink or smoke when using this product.[4][7]

P301+P312: IF SWALLOWED: Call a POISON CENTER or doctor/physician if you feel

unwell.[4]

P330: Rinse mouth.[4]

P501: Dispose of contents/container in accordance with local regulations.[4]

Section 3: Handling and Personal Protection
Proper handling and the use of personal protective equipment are crucial to minimize exposure

and ensure safety in a laboratory setting.

Table 3: Exposure Controls and Personal Protection
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Control Parameter Recommendation Source

Engineering Controls
Ensure adequate ventilation.

Use in a well-ventilated area.
[5]

Eye/Face Protection

Wear appropriate protective

eyeglasses or chemical safety

goggles.

[7]

Skin Protection

Wear appropriate protective

gloves and clothing to prevent

skin exposure. Long-sleeved

clothing is recommended.

[5][7]

Respiratory Protection

Not required under normal use

conditions. For large-scale or

emergency use, a

NIOSH/MSHA or European

Standard EN 136 approved

respirator may be necessary.

[5]

General Hygiene

Handle in accordance with

good industrial hygiene and

safety practice. Wash hands

before breaks and at the end

of work.

[5][7]

Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place.[7]

Spill Response: In case of a spill, avoid dust formation.[5] Sweep up and shovel the material

into a suitable container for disposal.[7] Ensure adequate ventilation and wear appropriate

personal protective equipment.[5]

Section 4: Experimental Protocols
Ornidazole-d5 is commonly used as an internal standard in chromatographic assays for the

quantification of Ornidazole. The following is a generalized experimental workflow.
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Figure 1: General Experimental Workflow for Ornidazole Quantification using Ornidazole-d5
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Caption: Figure 1: General Experimental Workflow.

Methodology:

Sample Preparation: The biological matrix (e.g., plasma, serum, urine) is prepared, which

may involve thawing, vortexing, and centrifugation to remove particulates.

Internal Standard Spiking: A known concentration of Ornidazole-d5 solution is added to the

prepared biological samples, as well as to the calibration standards and quality control

samples.

Extraction: The analyte (Ornidazole) and the internal standard (Ornidazole-d5) are extracted

from the biological matrix. Common techniques include solid-phase extraction (SPE) or

liquid-liquid extraction (LLE) to remove proteins and other interfering substances.
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LC-MS/MS Analysis: The extracted sample is injected into a liquid chromatography-tandem

mass spectrometry (LC-MS/MS) system. The compounds are separated

chromatographically, and then detected and quantified by the mass spectrometer based on

their specific mass-to-charge ratios and fragmentation patterns.

Data Processing: The peak area ratio of Ornidazole to Ornidazole-d5 is calculated. This

ratio is then used to determine the concentration of Ornidazole in the unknown samples by

plotting a calibration curve from the standards.

Section 5: Mechanism of Action
Ornidazole, like other 5-nitroimidazole derivatives, exerts its antimicrobial effect through a

mechanism involving the reduction of its nitro group within anaerobic organisms.[8] This

process leads to the formation of reactive intermediates that damage microbial DNA and other

macromolecules, ultimately causing cell death.
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Figure 2: Simplified Mechanism of Action of Ornidazole
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Caption: Figure 2: Simplified Mechanism of Action.

Section 6: Stability and Reactivity
Chemical Stability: Ornidazole is stable under normal conditions.[5]

Reactivity: No hazardous reactions are known under normal processing.[5]
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Conditions to Avoid: Incompatible products and excess heat.[5]

Incompatible Materials: None known.[5]

Hazardous Decomposition Products: Under fire conditions, it may produce carbon monoxide

(CO), carbon dioxide (CO2), nitrogen oxides (NOx), and hydrogen chloride.[5]

This technical guide provides a summary of the available safety data and handling precautions

for Ornidazole-d5. It is essential to consult the most current and comprehensive Safety Data

Sheet from the supplier before handling this compound and to always follow good laboratory

practices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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